Cas no 52054-31-6 (1,4-Benzenedicarboxylic acid, 2-[(4-nitrophenyl)thio]-)

• Product Name: 1,4-Benzenedicarboxylic acid, 2-[(4-nitrophenyl)thio]-
• CAS No: 52054-31-6
• MF: C₁₄H₉NO₆S
• MW: 319.289362668991
• CID: 360779
• PubChem ID: 71365835
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, 2-[(4-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-[(4-nitrophenyl)thio]-
• 2-(4-nitrophenyl)sulfanylterephthalic acid
• DTXSID70789219
• 52054-31-6
• 2-[(4-Nitrophenyl)sulfanyl]benzene-1,4-dicarboxylic acid

• Inchi： 1S/C14H9NO6S/c16-13(17)8-1-6-11(14(18)19)12(7-8)22-10-4-2-9(3-5-10)15(20)21/h1-7H,(H,16,17)(H,18,19)
• InChI Key： AWUBSKFQVOGDDU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])C1C=C(C(=O)O)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 319.01507
• Monoisotopic Mass: 319.01505818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 117.74